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Compound of Interest

Compound Name: 2-Mercaptopropionic acid

Cat. No.: B108652

Essential Safety and Handling Guide for 2-
Mercaptopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-Mercaptopropionic acid. Adherence to these procedures is
critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification

2-Mercaptopropionic acid is a hazardous chemical requiring careful handling.[1][2] It is
classified as a combustible liquid that is harmful if swallowed, causes severe skin burns and
eye damage, may cause an allergic skin reaction, and may cause respiratory irritation.[1][2] It is
also corrosive to metals.[1][2]

GHS Hazard Classification
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Hazard Class Category
Flammable Liquids Category 4
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation

Category 1A/1B

Serious Eye Damage/Irritation

Category 1

Skin Sensitization

Category 1

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Corrosive to metals

Category 1

Hazard Statements

e H227: Combustible liquid.

e H290: May be corrosive to metals.[3]

e H302: Harmful if swallowed.[3]

e H314: Causes severe skin burns and eye damage.[4]

e H317: May cause an allergic skin reaction.[3]

e H318: Causes serious eye damage.

o May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2-Mercaptopropionic acid. The

following table outlines the required equipment.
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Body Part

Required PPE

Specifications

Eyes/Face

Safety goggles and face shield

Tightly fitting safety goggles.[4]
[5] Face shield (8-inch
minimum).[4][5] Must be
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

[4]115]

Skin

Chemical-resistant gloves and

protective clothing

Handle with gloves that have
been inspected prior to use.[4]
[6] Use proper glove removal
technique.[5][6] A complete
suit protecting against
chemicals is required.[4] The
type of protective equipment
must be selected according to
the concentration and amount
of the dangerous substance at

the specific workplace.[4]

Respiratory

Respirator

Required when
vapors/aerosols are
generated.[6] Use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges as a backup to
engineering controls.[4] If the
respirator is the sole means of
protection, use a full-face

supplied air respirator.[4][5]

Handling and Storage

Proper handling and storage are crucial to prevent accidents and exposure.
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Handling:

Use only in a chemical fume hood.[7]

Avoid breathing mist, vapors, or spray.[1][4]

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Take precautionary measures against static discharge.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][4]

Keep containers tightly closed.[4][6]

Store in a corrosive-resistant container with a resistant inner liner.[3]
Store locked up.[3][6]

Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.[1]

Emergency Procedures

Immediate and appropriate response to an emergency can significantly mitigate harm.
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Emergency Situation

Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[1]
Remove contact lenses if present and easy to
do.[4] Continue rinsing.[4] Immediate medical

attention is required.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[1] Remove and wash
contaminated clothing and gloves before reuse.

[1] Call a physician immediately.[1]

Inhalation

Remove to fresh air.[1] If not breathing, give
artificial respiration.[1] Do not use mouth-to-
mouth method if the victim ingested or inhaled
the substance.[1] Call a physician or poison

control center immediately.

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with
water.[4] Never give anything by mouth to an
unconscious person.[4] Call a physician or

poison control center immediately.

Spill

Evacuate personnel to safe areas.[4] Ensure
adequate ventilation.[4] Remove all sources of
ignition.[1][4] Soak up with inert absorbent
material and dispose of as hazardous waste.[1]

Do not let product enter drains.[4]

Fire

Use water spray, dry chemical, carbon dioxide,
or alcohol-resistant foam to extinguish.[6] Wear
self-contained breathing apparatus for

firefighting if necessary.[4]

Disposal Plan

All waste materials must be handled as hazardous waste.
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o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]
[6] This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[4] Offer surplus and non-recyclable solutions to a licensed disposal
company.[4]

o Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste in accordance with applicable laws and good laboratory practices.[4][6]

Experimental Protocol: Titration for Purity Assay

To determine the purity of 2-Mercaptopropionic acid, a titration can be performed as follows:

Accurately weigh approximately 1 g of the 2-Mercaptopropionic acid sample.

o Transfer the sample to a 250 mL Erlenmeyer flask.

e Add 75 mL of water to the flask.

¢ Add a few drops of phenolphthalein indicator.

« Titrate with a standardized 0.5 M NaOH solution until a persistent pink color is observed.
» Record the volume of NaOH solution used.

 Calculate the purity: Each mL of 0.5 M NaOH solution is equivalent to 53.08 mg of 2-
Mercaptopropionic acid.[3]

Visual Workflow for Handling 2-Mercaptopropionic
Acid

The following diagram illustrates the logical workflow for the safe handling of 2-
Mercaptopropionic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Mercaptopropionic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2-
Mercaptopropionic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108652#personal-protective-equipment-for-handling-
2-mercaptopropionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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